Cas no 851102-44-8 (N-(6-Iodo-pyridin-2-yl)-2,2-dimethyl-propionamide)

• Product Name: N-(6-Iodo-pyridin-2-yl)-2,2-dimethyl-propionamide
• CAS No: 851102-44-8
• MF: C₁₀H₁₃IN₂O
• MW: 304.127494573593
• MDL: MFCD07779516
• CID: 717018
• PubChem ID: 329771407
• Update Time: 2025-04-19

N-(6-Iodo-pyridin-2-yl)-2,2-dimethyl-propionamide Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-(6-iodo-2-pyridinyl)-2,2-dimethyl-
• N-(6-iodopyridin-2-yl)-2,2-dimethylpropanamide
• N-(6-Iodo-pyridin-2-yl)-2,2-dimethyl-propionamide
• N-(6-Iodo-pyridin-2-yl)-2,2-dimethyl-propionamide, AldrichCPR
• DB-029784
• BJB10244
• MFCD07779516
• N-(6-iodopyridin-2-yl)pivalamide
• 851102-44-8
• AB42521
• N-(6-Iodo-pyridin-2-yl)-2,2-dimethyl-propionamide;N-(6-Iodopyridin-2-yl)-2,2-dimethylpropionamide
• AKOS015853916
• CS-0456219
• DTXSID00640061

• MDL： MFCD07779516
• Inchi： 1S/C10H13IN2O/c1-10(2,3)9(14)13-8-6-4-5-7(11)12-8/h4-6H,1-3H3,(H,12,13,14)
• InChI Key： IQGOXDICYLCUCO-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=N1)NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 304.00700
• Monoisotopic Mass: 304.00726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Melting Point: 109-110°C
• PSA: 41.99000
• LogP: 2.74380

N-(6-Iodo-pyridin-2-yl)-2,2-dimethyl-propionamide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides